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Abstract
Norwogonin, a flavonoid extracted from Scutellaria baicalensis, has demonstrated significant

potential as an anti-cancer agent. This technical guide provides a preliminary toxicity

assessment of Norwogonin based on currently available preclinical data. The focus of this

document is on its in vitro cytotoxicity, selectivity, and the underlying molecular mechanisms of

action. While in vitro studies indicate a favorable toxicity profile with selectivity towards cancer

cells, this guide also highlights the current data gap in in vivo acute, sub-acute, and

genotoxicity studies, which are crucial for further drug development.

In Vitro Cytotoxicity of Norwogonin
Norwogonin has been evaluated for its cytotoxic effects across various human cell lines. The

half-maximal inhibitory concentration (IC50) values demonstrate a potent and selective anti-

cancer activity, particularly against triple-negative breast cancer (TNBC) cells, while exhibiting

minimal impact on non-tumorigenic cells.

Table 1: In Vitro Cytotoxicity of Norwogonin in Human Breast Cell Lines
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Cell Line Cell Type IC50 (µM) Reference

MDA-MB-231
Triple-Negative Breast

Cancer
32.24 [1][2]

BT-549
Triple-Negative Breast

Cancer
56.2 [1][2]

HCC70
Triple-Negative Breast

Cancer
39.05 [1][2]

HCC1806
Triple-Negative Breast

Cancer
37.3 [1][2]

MCF-10A
Non-tumorigenic

Breast
> 100 [1][2]

AG11132
Non-tumorigenic

Breast
> 100 [1][2]

Table 2: Antiviral Cytotoxicity of Norwogonin

Cell Line Virus IC50 (µg/mL) Reference

Vero Enterovirus 71 (EV71) 31.83 [2][3]

Mechanism of Action and Associated Signaling
Pathways
Norwogonin's cytotoxic effects in cancer cells are primarily mediated through the induction of

apoptosis and cell cycle arrest. The molecular mechanism involves the modulation of key

signaling pathways that govern cell survival and proliferation.

Induction of Mitochondrial Apoptosis
Norwogonin triggers the intrinsic apoptosis pathway, characterized by changes in the

mitochondrial membrane potential. This is achieved through the upregulation of the pro-
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apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2, leading to an

increased Bax/Bcl-2 ratio and subsequent activation of caspase-3.[1]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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